1-(2-Hydroxy-2-methyl-3-(methylthio)propyl)-3-(2-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C13H17F3N2O2S/c1-12(20,8-21-2)7-17-11(19)18-10-6-4-3-5-9(10)13(14,15)16/h3-6,20H,7-8H2,1-2H3,(H2,17,18,19)
• InChI Key: JWNBCOUMXCTTCO-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NC1=CC=CC=C1C(F)(F)F)(CSC)O
• Molecular Formula: C13H17F3N2O2S
• Molecular Weight: 322.35 g/mol

Description

1-(2-Hydroxy-2-methyl-3-(methylthio)propyl)-3-(2-(trifluoromethyl)phenyl)urea, also known as Metribuzin, is a herbicide that is widely used in agriculture to control weeds. It belongs to the group of triazinone herbicides, which are known for their broad-spectrum activity and high efficiency. Metribuzin has been extensively studied for its synthesis, mechanism of action, and biochemical and physiological effects on plants.

Scientific Research Applications

In Vitro and In Vivo Metabolism Studies

Studies on compounds like 1-(1-Propionylpiperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea (TPPU) illustrate the importance of understanding the metabolism of chemical compounds in both in vitro and in vivo contexts. For example, TPPU, a potent soluble epoxide hydrolase (sEH) inhibitor, is extensively used in research for modulating inflammation and protecting against hypertension, neuropathic pain, and neurodegeneration. Identifying its metabolites through LC-MS/MS strategies provides critical insights into the compound's safety and effectiveness (Wan et al., 2019).

Rheology and Gelation Properties

Research on 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea and its hydrogels demonstrates the potential of chemical compounds to influence the physical properties of materials, such as rheology and gelation, which are critical for various industrial and biomedical applications (Lloyd & Steed, 2011).

Synthesis and Structure-Activity Relationships

The synthesis and study of structure-activity relationships (SAR) of trisubstituted phenyl urea derivatives as neuropeptide Y5 receptor antagonists show how chemical compounds are tailored for specific biological targets, enhancing our understanding of receptor-ligand interactions and drug design processes (Fotsch et al., 2001).

Hydrophilicity and Hydrophobicity Studies

Investigations into the properties of compounds like trimethylamine-N-oxide and tetramethyl urea reveal the nuanced roles of methyl groups in influencing the hydrophilicity and hydrophobicity of molecules, which is fundamental in understanding solubility, distribution, and interaction of chemicals within biological systems (Koga et al., 2011).